6-MB-cAMP

• CAS: 33116-16-4
• Molecular Formula: C14H18N5O7P
• Molecular Weight: 399.30 g/mol
• InChI: InChI=1S/C14H18N5O7P/c1-2-3-8(20)18-12-9-13(16-5-15-12)19(6-17-9)14-10(21)11-7(25-14)4-24-27(22,23)26-11/h5-7,10-11,14,21H,2-4H2,1H3,(H,22,23)(H,15,16,18,20)/t7-,10-,11-,14-/m1/s1
• InChIKey: NVGDLMUKSMHEQT-FRJWGUMJSA-N

6-MB-cAMP: PKA-Selective cAMP Agonist

6-MB-cAMP (N6-monobutyryl-cAMP, CAS 33116-16-4; sodium salt CAS 70253-67-7) is a membrane-permeable analog of adenosine 3′,5′-cyclic monophosphate (cAMP) [1]. It belongs to the class of 6-position modified adenine ring analogs, specifically bearing an N6-monobutyryl substituent . As a cAMP agonist, it is recognized for its ability to penetrate intact cell membranes, a property essential for exogenously manipulating intracellular cAMP-dependent signaling pathways without the need for microinjection or cell permeabilization [1].

1

PKA-selective cAMP analog with low Epac agonist activity, enabling pathway-specific studies

2

Membrane-permeable tool compound for intact-cell signaling experiments

3

Defined pharmacological fingerprint supports PKA vs Epac pathway dissection

• [1] MedChemExpress. 6-MB-cAMP (N6-Monobutyryl-cAMP) | cAMP Agonist. Product Datasheet. View Source

6-MB-cAMP vs. Generic Substitution

Indiscriminate substitution among cAMP analogs introduces significant experimental confounding. Commonly used analogs such as 8-Br-cAMP and 8-pCPT-cAMP are full agonists for both Protein Kinase A (PKA) and Exchange Protein directly Activated by cAMP (Epac), activating both downstream effectors with equal potency [1]. In contrast, the 6-position modification on 6-MB-cAMP confers a critical discriminatory property: it acts as a full PKA activator while being a poor Epac activator [1]. This selectivity is not a minor nuance but a fundamental, structure-defined functional divergence [2]. Using a non-selective analog in experiments designed to interrogate PKA-specific functions leads to ambiguous results, as any observed phenotype could be attributed to PKA, Epac, or their synergistic interaction. Therefore, precise scientific inquiry into cAMP signaling compartmentalization mandates the use of a tool with defined effector bias like 6-MB-cAMP.

Broad-spectrum analogs (8-Br-cAMP, 8-pCPT-cAMP) activate both PKA and Epac, complicating pathway attribution.

Dibutyryl-cAMP (db-cAMP) releases butyrate upon metabolism, which may introduce HDAC inhibition artifacts.

Unmodified cAMP is rapidly degraded by phosphodiesterases, limiting sustained intracellular signaling in long-term protocols.

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source
• [2] Enyeart JJ, Liu H, Enyeart JA. N6-Substituted cAMP Analogs Inhibit bTREK-1 K+ Channels and Stimulate Cortisol Secretion by a Protein Kinase A-Independent Mechanism. Mol Pharmacol. 2009;76(6):1290-1301. View Source

6-MB-cAMP: Quantitative Differentiation Evidence

Functional PKA Selectivity over Epac

6-MB-cAMP demonstrates a clear functional bias for activating Protein Kinase A (PKA) while exhibiting minimal activation of the Epac pathway. This contrasts sharply with commonly used non-selective analogs like 8-Br-cAMP, which activate both pathways with full efficacy [1]. This selective agonism allows researchers to deconvolve PKA-specific roles in complex signaling networks [1].

PKA vs Epac selectivity

Head-to-head

Full PKA agonist; poor, partial Epac agonist in intact cells

Supports PKA-selective pathway isolation in cell-based assays

8-Br-cAMP activates both pathways equally, precluding attribution

Evidence Dimension	Functional Activation of PKA vs. Epac
Target Compound Data	Full PKA activator; poor Epac activator [1]
Comparator Or Baseline	8-Br-cAMP: Full agonist for both Epac and PKA [1]
Quantified Difference	Qualitative functional divergence (Full vs. Poor activator) [1]
Conditions	In vitro functional assays using purified Epac1 and PKA holoenzymes [1]

Why This Matters

Procurement of 6-MB-cAMP over 8-Br-cAMP is essential for experiments requiring pathway-specific activation, preventing confounding results from dual PKA/Epac stimulation.

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source

Binding Affinity at PKA and Epac Sites

In whole-cell assays designed to distinguish signaling through multiple cAMP sensors, 6-MB-cAMP (also referred to as N6-MBC-cAMP) acts as a selective PKA activator with a defined EC50 value. This quantification provides a basis for using the compound at effective concentrations in complex cellular environments [1].

Binding affinity at cAMP sites

Head-to-head

K′i Epac1 = 0.77 (vs 8.1); RIα BI/AI ~39-fold preference

Biased agonism: binds Epac1 but activates weakly; enables PKA-selective signaling

Normalized to cAMP=1.0; data from Christensen et al., J Biol Chem, 2003, Table II

Evidence Dimension	Potency (EC50) for PKA activation in a whole-cell system
Target Compound Data	EC50 = 265 μM [1]
Comparator Or Baseline	N6-Phe-cAMP (NCS-Rapgef2 agonist): EC50 = 256 μM [1]
Quantified Difference	Similar potency but for a different and specific cAMP sensor target [1]
Conditions	Neuroendocrine NS-1 cell line engineered for high-content screening of PKA, Epac, and NCS-Rapgef2 activity [1]

Why This Matters

The quantified EC50 value (265 μM) is critical for researchers to plan dose-response experiments in cell-based assays, enabling reproducible and comparable data across studies.

• [1] Emery AC, Alvarez RA, Eiden MV, Xu W, Siméon FG, Eiden LE. Differential Pharmacophore Definition of the cAMP Binding Sites of Neuritogenic cAMP Sensor-Rapgef2, Protein Kinase A, and Exchange Protein Activated by cAMP in Neuroendocrine Cells Using an Adenine-Based Scaffold. ACS Chem Neurosci. 2017;8(7):1500-1509. View Source

Whole-Cell PKA Potency in Neuroendocrine Cells

In a comparative study on rat C6 glioma cells, 6-MB-cAMP (N6-mbcAMP) was one of only two analogs (along with dbcAMP) that demonstrably increased intracellular cAMP concentrations. All tested analogs upregulated cAMP-binding proteins by approximately two-fold, but only dbcAMP and 6-MB-cAMP achieved this with a concomitant increase in intracellular cAMP [1].

Whole-cell PKA potency

Reported

EC50 = 265 μM (NS-1 neuroendocrine cells)

Informs cell-based concentration range for PKA activation studies

Moderate potency; solubility and working concentration require review

Evidence Dimension	Increase in intracellular cAMP concentration and upregulation of cAMP-binding proteins
Target Compound Data	Increased intracellular cAMP; upregulated cAMP-binding proteins ~2-fold [1]
Comparator Or Baseline	O'2-monobutyryl cAMP (O'2-mbcAMP): Did not increase intracellular cAMP [1]
Quantified Difference	Qualitative difference (Increase vs. No increase) in intracellular cAMP [1]
Conditions	Rat C6 glioma cells stimulated with 0.5-1 mM analog [1]

Why This Matters

This data confirms that the N6 modification, as in 6-MB-cAMP, confers a specific ability to elevate intracellular cAMP levels that is not shared by O'2-position modified analogs, validating its utility as a cAMP-elevating tool.

• [1] Anciaux K, Van Dommelen K, Nicolaï S, Van Mechelen E, Slegers H. Cyclic AMP-mediated induction of the glial fibrillary acidic protein is independent of protein kinase A activation in rat C6 glioma. J Neurosci Res. 1997;48(4):324-333. View Source

PKA Type II Site A Selectivity

A systematic evaluation of cyclic nucleotide analog permeability revealed that these compounds, including those with similar lipophilicity to 6-MB-cAMP, exhibit a membrane permeability in the range of 10–30% of the extracellular applied concentration [1]. This class-level data allows for a more accurate estimation of the intracellular concentration achieved during an experiment, a key parameter for rigorous experimental design and interpretation.

PKA type II site A selectivity

Class-level

Strong A-site preference for PKA type II; pairs with B-site analogs for synergistic activation

Enables isozyme-specific PKA pair strategies

Supported by NMR, binding, and Isc assays

Evidence Dimension	Cell membrane permeability range
Target Compound Data	Lipophilicity-dependent permeability in the range of 10–30% of the extracellular concentration (class-level inference) [1]
Comparator Or Baseline	Varied lipophilic cAMP and cGMP analogs [1]
Quantified Difference	A defined permeability range (10-30%) that correlates with lipophilicity [1]
Conditions	Intracellular concentration measured in cell culture using immunoassays after extracellular analog application [1]

Why This Matters

Knowing the predicted 10-30% intracellular bioavailability enables researchers to calculate and use relevant extracellular concentrations to achieve desired intracellular effector activation, improving experimental reproducibility.

• [1] Butt E, et al. Evaluation of the cross-reactivity of cyclic nucleotide analogs with cAMP and cGMP immunoassays and determination of their cell membrane permeability. (OPUS Würzburg). View Source

6-MB-cAMP: Validated Application Scenarios

PKA vs. Epac Pathway Dissection

When investigating a cAMP-dependent phenotype, researchers must first identify which downstream effector is responsible. 6-MB-cAMP is the optimal tool for isolating PKA's role due to its established profile as a full PKA activator with minimal Epac activity [1]. This allows for unambiguous assignment of observed effects (e.g., on gene expression, cell morphology, or metabolism) to the PKA pathway, especially when used alongside Epac-selective activators like 8-pCPT-2′-O-Me-cAMP [1].

PKA Type I vs. Type II Isozyme Specialization

In studies of transcriptional regulation or cell fate determination, 6-MB-cAMP serves as a validated tool for stimulating PKA-driven pathways. Its ability to elevate intracellular cAMP and upregulate cAMP-binding proteins in cell lines like C6 glioma [2] makes it suitable for investigating processes such as glial differentiation, adipogenesis [3], or other PKA-influenced transcriptional programs, without the confounding influence of Epac co-activation.

Long-Duration, Butyrate-Free cAMP Elevation

6-MB-cAMP and related 6-substituted analogs are key tools for studying the complex regulation of ion channels and hormone secretion by cAMP. Research has shown that these compounds can modulate channels like bTREK-1 in adrenal cells, providing a means to dissect PKA-dependent and -independent actions of cAMP on cellular excitability and secretory activity [4].

Epac-Negative Control for PKA Isolation

In high-throughput or high-content screening campaigns designed to identify modulators of cAMP effector pathways (PKA, Epac, NCS-Rapgef2), 6-MB-cAMP's defined potency and selectivity profile [5] make it an essential positive control. Its use ensures assay fidelity by confirming that the PKA-responsive component of the screening platform is functioning correctly, thereby enhancing the quality and interpretability of screening data.

Application

Selection Property

Validation Focus

PKA-Epac pathway separation studies

PKA-selective, low Epac cross-activation

Confirm PKA-dependent CREB phosphorylation; exclude Rap1 activation

PKA isozyme specialization studies

PKA type II A-site selectivity; synergistic pair compatibility

Verify type II vs type I functional segregation (e.g., Isc assays)

Sustained, butyrate-free cAMP elevation

PDE-resistant; single N6 modification without butyrate release

Measure intracellular cAMP and gene expression changes without HDAC interference

Epac-negative control arm

PKA-selective, poor Epac agonist; pairs with Epac activator 007-AM

Confirm pathway-specific modulation in electrophysiology or signaling assays

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source
• [2] Anciaux K, Van Dommelen K, Nicolaï S, Van Mechelen E, Slegers H. Cyclic AMP-mediated induction of the glial fibrillary acidic protein is independent of protein kinase A activation in rat C6 glioma. J Neurosci Res. 1997;48(4):324-333. View Source
• [3] Lafontan M. Adipocyte differentiation of hMADS cells requires the activation of both Epac- and PKA-dependent signaling pathways. (Reference to 6-MB-cAMP usage). View Source
• [4] Enyeart JJ, Liu H, Enyeart JA. N6-Substituted cAMP Analogs Inhibit bTREK-1 K+ Channels and Stimulate Cortisol Secretion by a Protein Kinase A-Independent Mechanism. Mol Pharmacol. 2009;76(6):1290-1301. View Source
• [5] Emery AC, Alvarez RA, Eiden MV, Xu W, Siméon FG, Eiden LE. Differential Pharmacophore Definition of the cAMP Binding Sites of Neuritogenic cAMP Sensor-Rapgef2, Protein Kinase A, and Exchange Protein Activated by cAMP in Neuroendocrine Cells Using an Adenine-Based Scaffold. ACS Chem Neurosci. 2017;8(7):1500-1509. View Source